N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide

• IUPAC Name: N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-16-13(18)9-4-5-11-12(7-9)15(20)17(14(11)19)8-10-3-2-6-21-10/h4-5,7,10H,2-3,6,8H2,1H3,(H,16,18)
• InChI Key: ZAWNRMNQOWYQFE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)CC3CCCO3
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide, also known as MI-2, is a small molecule inhibitor that has shown potential in cancer treatment. MI-2 is a selective inhibitor of the Menin-Mixed Lineage Leukemia (MLL) interaction, which is involved in the development of acute leukemias.

Mechanism of Action

N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide is a selective inhibitor of the Menin-MLL interaction. Menin is a protein that interacts with MLL, a protein that is involved in the development of acute leukemias. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide binds to Menin and prevents it from interacting with MLL, which inhibits the development of acute leukemias.
Biochemical and Physiological Effects:
N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and study. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide is also selective for the Menin-MLL interaction, which makes it a useful tool for studying the role of this interaction in cancer development. However, N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has some limitations for lab experiments. It is not effective against all types of cancer, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide. One direction is to study its potential in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study its potential in the treatment of other types of cancer, such as lung cancer and ovarian cancer. In addition, further research is needed to fully understand the mechanism of action of N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide and its potential side effects.
In conclusion, N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide is a small molecule inhibitor that has shown potential in cancer treatment. It is a selective inhibitor of the Menin-MLL interaction, which is involved in the development of acute leukemias. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide, including its potential in combination with other cancer treatments and in the treatment of other types of cancer.

Synthesis Methods

The synthesis of N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide involves a series of chemical reactions. The starting material is 2-(oxolan-2-ylmethyl)isoindoline-1,3-dione, which is reacted with methylamine to form N-methyl-2-(oxolan-2-ylmethyl)isoindoline-1,3-dione. This compound is then reacted with 2-bromoacetophenone to form N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide, which is N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide.

Scientific Research Applications

N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth of acute leukemias in vitro and in vivo. N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has also been shown to inhibit the proliferation of breast cancer cells and prostate cancer cells. In addition, N-methyl-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide has been studied for its potential in the treatment of neuroblastoma, a type of childhood cancer.